Cas no 1903771-81-2 (5-2-(3-methoxyphenyl)acetyl-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraen-2-one)

• Product Name: 5-2-(3-methoxyphenyl)acetyl-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraen-2-one
• CAS No: 1903771-81-2
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 6159589
• PubChem ID: 92127845
• Update Time: 2025-07-17

5-2-(3-methoxyphenyl)acetyl-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraen-2-one Chemical and Physical Properties

Names and Identifiers

• 5-2-(3-methoxyphenyl)acetyl-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraen-2-one
• 1903771-81-2
• AKOS025389222
• 5-[2-(3-methoxyphenyl)acetyl]-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one
• 5-[2-(3-methoxyphenyl)acetyl]-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• 2-(2-(3-methoxyphenyl)acetyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one
• F6523-3710

• Inchi： 1S/C20H19N3O3/c1-26-15-6-4-5-14(11-15)12-19(24)22-10-8-17-16(13-22)20(25)23-9-3-2-7-18(23)21-17/h2-7,9,11H,8,10,12-13H2,1H3
• InChI Key： OAOVEVLBPDQMBK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCN(C(CC3C=CC=C(C=3)OC)=O)C2)N=C2C=CC=CN12

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 5-2-(3-methoxyphenyl)acetyl-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraen-2-one

Comprehensive Overview of 5-2-(3-methoxyphenyl)acetyl-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraen-2-one (CAS No. 1903771-81-2)

The compound 5-2-(3-methoxyphenyl)acetyl-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraen-2-one (CAS No. 1903771-81-2) is a highly specialized organic molecule with a complex tricyclic structure. Its unique chemical architecture, featuring a 1,5,9-triazatricyclo core and a 3-methoxyphenylacetyl substituent, has garnered significant interest in pharmaceutical and materials science research. This compound exemplifies the growing trend toward multifunctional heterocyclic compounds in modern drug discovery, particularly in targeting protein-protein interactions and modulating enzymatic activity.

Recent advances in computational chemistry and AI-assisted drug design have highlighted the potential of such structurally intricate molecules. Researchers are particularly interested in how the tetradeca-3(8),9,11,13-tetraene framework influences molecular conformation and binding affinity. The presence of both hydrogen bond acceptors and aromatic systems in this compound makes it a valuable scaffold for developing new kinase inhibitors or GPCR modulators, addressing current therapeutic challenges in oncology and neurological disorders.

The synthesis of CAS 1903771-81-2 involves sophisticated multi-step organic transformations, typically employing palladium-catalyzed cross-coupling reactions and intramolecular cyclizations. Its tricyclic nitrogen-containing system presents both opportunities and challenges for medicinal chemists, as evidenced by recent publications exploring its structure-activity relationships. The compound's physicochemical properties, including its logP and polar surface area, suggest favorable blood-brain barrier permeability, making it relevant to current research on neuroprotective agents and CNS-targeted therapeutics.

In material science applications, the π-conjugated system of this molecule has shown promise for organic electronic materials. Its ability to form stable charge-transfer complexes aligns with growing interest in next-generation semiconductors and molecular sensors. The methoxy phenyl moiety contributes to both electronic delocalization and steric modulation, properties that are actively being explored in optoelectronic device development.

Analytical characterization of 5-2-(3-methoxyphenyl)acetyl-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraen-2-one typically employs advanced techniques including high-resolution mass spectrometry (HRMS), multidimensional NMR spectroscopy, and X-ray crystallography. These methods are crucial for verifying the compound's structural integrity and stereochemical configuration, especially given the complexity of its polycyclic framework.

The pharmaceutical industry's shift toward targeted therapies and precision medicine has increased demand for structurally novel compounds like CAS 1903771-81-2. Its potential as a privileged structure in medicinal chemistry is underscored by its similarity to known pharmacophores for various biological targets. Current research focuses on optimizing its ADMET properties while maintaining the core triazatricyclo scaffold that confers unique molecular recognition capabilities.

From a green chemistry perspective, recent efforts have explored more sustainable synthetic routes to this compound, addressing growing concerns about process efficiency and environmental impact in fine chemical production. The development of catalytic methodologies for constructing its tricyclic system represents an important area of innovation, aligning with the pharmaceutical industry's commitment to green synthesis principles.

The growing body of research on nitrogen-rich polycyclic compounds like 5-2-(3-methoxyphenyl)acetyl-1,5,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),9,11,13-tetraen-2-one reflects broader trends in fragment-based drug design and scaffold hopping strategies. Its structural features continue to inspire new approaches to addressing drug resistance challenges and improving therapeutic selectivity in complex disease pathways.